N-[1-(4-ethylphenyl)ethyl]pyridine-2-carboxamide

• IUPAC Name: N-[1-(4-ethylphenyl)ethyl]pyridine-2-carboxamide
• InChI: InChI=1S/C16H18N2O/c1-3-13-7-9-14(10-8-13)12(2)18-16(19)15-6-4-5-11-17-15/h4-12H,3H2,1-2H3,(H,18,19)
• InChI Key: AFANPTFKIOASHQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(C)NC(=O)C2=CC=CC=N2
• Molecular Formula: C16H18N2O
• Molecular Weight: 254.33 g/mol

Description

N-[1-(4-ethylphenyl)ethyl]pyridine-2-carboxamide is an organic compound with the molecular formula C16H18N2O This compound features a pyridine ring substituted with a carboxamide group and an ethylphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(4-ethylphenyl)ethyl]pyridine-2-carboxamide typically involves the reaction of 2-pyridinecarboxylic acid with 1-(4-ethylphenyl)ethylamine. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) in an organic solvent such as dichloromethane. The reaction mixture is stirred at room temperature for several hours, followed by purification through recrystallization or column chromatography.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow synthesis techniques to enhance efficiency and yield. The use of automated reactors and real-time monitoring systems ensures precise control over reaction conditions, leading to consistent product quality.

Chemical Reactions Analysis

Types of Reactions

N-[1-(4-ethylphenyl)ethyl]pyridine-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4), resulting in the formation of reduced derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the carboxamide group can be replaced by other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or alcohols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Reduced derivatives with hydrogenated functional groups.

Substitution: Substituted derivatives with new functional groups replacing the carboxamide group.

Scientific Research Applications

N-[1-(4-ethylphenyl)ethyl]pyridine-2-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of N-[1-(4-ethylphenyl)ethyl]pyridine-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-[1-(4-methylphenyl)ethyl]pyridine-2-carboxamide
• N-[1-(4-isopropylphenyl)ethyl]pyridine-2-carboxamide
• N-[1-(4-tert-butylphenyl)ethyl]pyridine-2-carboxamide

Uniqueness

N-[1-(4-ethylphenyl)ethyl]pyridine-2-carboxamide is unique due to the presence of the ethyl group on the phenyl ring, which can influence its chemical reactivity and biological activity. This structural feature may result in distinct properties compared to similar compounds with different substituents on the phenyl ring.